Cas no 28255-97-2 (11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI))

• Product Name: 11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI)
• CAS No: 28255-97-2
• MF: C₁₈H₁₆
• MW: 232.319644927979
• CID: 266109
• PubChem ID: 141405
• Update Time: 2025-04-19

11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI)
• 1,6:8,13-butanediylidene<14>annulene
• 1,6:8,13-Butan-1,4-diyliden<14>annulen
• XNJNSGJEBSIKOD-UHFFFAOYSA
• 11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro-
• 11,1-Metheno-1H-cyclohepta(b)heptalene, 11a,12,13,13a-tetrahydro-
• XNJNSGJEBSIKOD-UHFFFAOYSA-
• 28255-97-2
• DTXSID50182507
• InChI=1/C18H16/c1-2-6-14-12-16-8-4-3-7-15-11-13(5-1)17(14)9-10-18(15)16/h1-8,11-12,17-18H,9-10H2

• Inchi： 1S/C18H16/c1-2-6-14-12-16-8-4-3-7-15-11-13(5-1)17(14)9-10-18(15)16/h1-8,11-12,17-18H,9-10H2
• InChI Key： XNJNSGJEBSIKOD-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC1=CC1=CC=CC=C(C=3)C1CC2

Computed Properties

• Exact Mass: 234.14100
• Monoisotopic Mass: 232.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 512.7°Cat760mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.664
• PSA: 0.00000
• LogP: 4.50750